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Filaminast Key Data at a Glance

The following table consolidates essential information about Filaminast from the scientific literature.

Parameter Description

DrugBank ID DB02660 [1]

Modality Small Molecule [1]

Status Experimental [1]

Chemical Formula C15H20N2O4 [1]

Molecular Weight 292.3303 g/mol (Average); 292.142307138 g/mol (Monoisotopic) [1]

Mechanism of Action Inhibitor of 3',5'-cyclic-AMP phosphodiesterase 4B (PDE4B) [1]

IC₅₀ 960 - 1000 nM (from 2 assay(s)) [2]

CAS Number 141184-34-1 [1]
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Filaminast is a phosphodiesterase-4 (PDE4) inhibitor, a target relevant for inflammatory diseases like

asthma and COPD [1]. PDE4 enzymes hydrolyze and inactivate the secondary messenger cyclic adenosine

monophosphate (cAMP) [3].

Structural Basis of Inhibition: The high-resolution crystal structure of the PDE4B catalytic domain in

complex with Filaminast (PDB ID: 1XLZ) reveals how it fits into the enzyme's active site [2]. Inhibition
occurs through a hydrophobic clamp formed by conserved residues and hydrogen bonding with a

key glutamine [2].
Therapeutic Context: PDE4 inhibitors like Roflumilast and Cilomilast are investigated for respiratory

diseases [3]. They work by increasing cAMP levels in cells, leading to downstream anti-inflammatory
and bronchodilatory effects [3].

The following diagram illustrates this cAMP signaling pathway and where Filaminast acts.
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Guidance for Finding Experimental Protocols

Since specific step-by-step methodologies for Filaminast are not available in the public domain, here are

suggestions for locating more detailed experimental data:

Consult Primary Literature: The research paper associated with the crystal structure (PubMed ID:

15576036) is a primary source and may contain more experimental details [2].
Refine Your Search: Use specific terms like "Filaminast assay protocol," "PDE4B inhibition assay,"

or "Filaminast IC50 determination" in scientific databases like PubMed or Google Scholar.
Explore Related Compounds: Research established protocols for other PDE4 inhibitors (e.g.,

Rolipram, Roflumilast) as they often use similar experimental frameworks which can be adapted.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s527990?utm_src=pdf-body
https://www.rcsb.org/structure/1XLZ
https://www.smolecule.com/products/s527990?utm_src=pdf-body
https://www.smolecule.com/products/s527990?utm_src=pdf-body
https://www.smolecule.com/products/s527990?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB02660
https://www.rcsb.org/structure/1XLZ
https://www.mdpi.com/1420-3049/30/3/692
https://www.smolecule.com/products/b527990#filaminast-experimental-parameters
https://www.smolecule.com/products/b527990#filaminast-experimental-parameters
https://www.smolecule.com/products/b527990#filaminast-experimental-parameters
https://www.smolecule.com/products/s527990?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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